Cas no 439692-16-7 (2-methyl-2-propanyl 2-formyl-4,6-dihydro-5h-pyrrolo[3,4-d][1,3]th Iazole-5-carboxylate)
439692-16-7 structure
Product Name:2-methyl-2-propanyl 2-formyl-4,6-dihydro-5h-pyrrolo[3,4-d][1,3]th Iazole-5-carboxylate
CAS No:439692-16-7
MF:C11H14N2O3S
MW:254.305461406708
CID:1518304
PubChem ID:53492916
Update Time:2025-04-21
2-methyl-2-propanyl 2-formyl-4,6-dihydro-5h-pyrrolo[3,4-d][1,3]th Iazole-5-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- 2-methyl-2-propanyl 2-formyl-4,6-dihydro-5h-pyrrolo[3,4-d][1,3]th Iazole-5-carboxylate
- AG-F-40705
- tert-butyl 2-ethyl-6-methoxyphenylcarbamate
- CTK4I1926
- Carbamic acid,(2-ethyl-6-methoxyphenyl)-, 1,1-dimethylethyl ester (9CI)
- tert-butyl 2-formyl-4,6-dihydro-5H-pyrrolo[3,4-d][1,3]thiazole-5-carboxylate
- AmbkkkkK243
- AG-F-40705; tert-butyl 2-ethyl-6-methoxyphenylcarbamate; CTK4I1926; Carbamic acid,(2-ethyl-6-methoxyphenyl)-, 1,1-dimethylethyl ester (9CI); tert-butyl 2-formyl-4,6-dihydro-5H-pyrrolo[3,4-d][1,3]thiazole-5-carboxylate; AmbkkkkK243; TERT-BUTYL 2-ETHYL-6-METHOXYPHENYLCARBAMATE;
- SCHEMBL26094092
- DB-110219
- 439692-16-7
- tert-Butyl 2-formyl-4,6-dihydro-5H-pyrrolo[3,4-d]thiazole-5-carboxylate
-
- Inchi: 1S/C11H14N2O3S/c1-11(2,3)16-10(15)13-4-7-8(5-13)17-9(6-14)12-7/h6H,4-5H2,1-3H3
- InChI Key: IQEFSOPRPGBDAU-UHFFFAOYSA-N
- SMILES: S1C(C=O)=NC2=C1CN(C(=O)OC(C)(C)C)C2
Computed Properties
- Exact Mass: 254.073
- Monoisotopic Mass: 254.073
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 329
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 87.7A^2
- XLogP3: 1.1
2-methyl-2-propanyl 2-formyl-4,6-dihydro-5h-pyrrolo[3,4-d][1,3]th Iazole-5-carboxylate Related Literature
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1. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
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